Cas no 6283-92-7 (Lactic Acid Dodecyl Ester)

• Product Name: Lactic Acid Dodecyl Ester
• CAS No: 6283-92-7
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 504362
• PubChem ID: 22692
• Update Time: 2025-08-03

Lactic Acid Dodecyl Ester Chemical and Physical Properties

Names and Identifiers

• Lactic Acid Dodecyl Ester
• LAURYL LACTATE
• Propanoic acid,2-hydroxy-, dodecyl ester
• dodecyl 2-hydroxypropanoate
• SCHEMBL33838
• Q27278801
• 196321-22-9
• DTXSID40863737
• lauryl lactate, AldrichCPR
• NSC 7752
• Propanoic acid, 2-hydroxy-, dodecyl ester
• DTXCID90812316
• BP-29873
• NSC-7752
• Dodecyl lactate
• AKOS015950776
• Ceraphyl 31
• Cyclochem LVL
• LAURYL LACTATE [II]
• Crodamol LL
• G5SU0BFK7O
• FEMA NO. 4482
• dodecyl 2-hydroxypropionate
• LAURYL LACTATE (II)
• 2-hydroxypropionic acid dodecyl ester
• LAURYL LACTATE [INCI]
• LAURYL LACTATE, (+/-)-
• Ceraphyl 3
• Lactic acid, dodecyl ester
• NS00012785
• (+/-)-LAURYL LACTATE
• UNII-G5SU0BFK7O
• EINECS 228-504-8
• doi:10.14272/QQQMUBLXDAFBRH-UHFFFAOYSA-N
• NSC7752
• 10.14272/QQQMUBLXDAFBRH-UHFFFAOYSA-N
• 2-Hydroxypropanoic acid, dodecyl ester
• C15H30O3
• 6283-92-7

• Inchi： 1S/C15H30O3/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16/h14,16H,3-13H2,1-2H3
• InChI Key： QQQMUBLXDAFBRH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(C(O)C)=O

Computed Properties

• Exact Mass: 258.21900
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0329 (rough estimate)
• Boiling Point: 341.65°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 46.53000
• LogP: 3.83130
• FEMA: 4482 | DODECYL LACTATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters